Cas no 326589-90-6 (1-oleoyl-2-hydroxy-sn-glycero-3-phospho-L-serine (sodium salt))

• Product Name: 1-oleoyl-2-hydroxy-sn-glycero-3-phospho-L-serine (sodium salt)
• CAS No: 326589-90-6
• MF: C₂₄H₄₅NNaO₉P
• MW: 545.578940153122
• MDL: MFCD00674368
• CID: 4554894
• PubChem ID: 139034458
• Update Time: 2024-10-31

1-oleoyl-2-hydroxy-sn-glycero-3-phospho-L-serine (sodium salt) Chemical and Physical Properties

Names and Identifiers

• 1-oleoyl-2-hydroxy-sn-glycero-3-phospho-L-serine (sodium salt)
• 1-(9Z-octadecenoyl)-sn-glycero-3-phospho-L-serine (sodium salt); PS(18:1(9Z)/0:0); 18:1 LPS; C18:1 LPS; 110726
• 18:1 LYSO PS SODIUM SALT
• 1-OLEOYL-2-HYDROXY-SN-GLYCERO-3[PHOSPHO-L-SERINE](SODIUM SALT)
• 18:1 Lyso PS
• 1-Oleoyl-2-Hydroxy-sn-glycero-3-Phosphatidylserine (Na salt)
• sodium;2-amino-3-[hydroxy-(2-hydroxy-3-octadec-9-enoyloxypropoxy)phosphoryl]oxypropanoate
• 326589-90-6

• MDL： MFCD00674368
• Inchi： 1S/C24H46NO9P.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-23(27)32-18-21(26)19-33-35(30,31)34-20-22(25)24(28)29;/h9-10,21-22,26H,2-8,11-20,25H2,1H3,(H,28,29)(H,30,31);/q;+1/p-1
• InChI Key： ULNYNKJABITZRB-UHFFFAOYSA-M
• SMILES： CCCCCCCCC=CCCCCCCCC(OCC(O)COP(OCC(N)C([O-])=O)(O)=O)=O.[Na+]

Computed Properties

• Exact Mass: 545.27296329g/mol
• Monoisotopic Mass: 545.27296329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 36
• Rotatable Bond Count: 25
• Complexity: 637
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 168Ų

Experimental Properties

• Color/Form: 10 mg/mL (858143C-10mg)
  10 mg/mL (858143C-25mg)
  5 mg/mL (858143C-5mg)

1-oleoyl-2-hydroxy-sn-glycero-3-phospho-L-serine (sodium salt) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C